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Compound of Interest

Compound Name: Sulfo Cy5.5-COOH

Cat. No.: B3251683

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed techniques and protocols for the covalent labeling of
various biomolecules with Sulfo Cy5.5-COOH, a water-soluble, far-red fluorescent dye. Its
exceptional brightness and high photostability make it an ideal choice for a wide range of
applications, from fluorescence microscopy to in vivo imaging.[1] The inclusion of sulfonate
groups enhances its water solubility, which is highly advantageous for bioconjugation reactions
In aqueous environments.[1]

Core Principles of Sulfo Cy5.5-COOH
Bioconjugation

The primary method for conjugating Sulfo Cy5.5-COOH to biomolecules involves the activation
of its carboxylic acid group to a more reactive species that can then form a stable covalent
bond with a nucleophilic functional group on the target biomolecule. The most common
approach is the formation of an N-hydroxysuccinimide (NHS) ester, which readily reacts with
primary amines to form a stable amide bond. This is often facilitated by the use of 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC or EDAC) in conjunction with N-
hydroxysulfosuccinimide (Sulfo-NHS).[2]

Spectral and Physicochemical Properties of Sulfo
Cy5.5

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3251683?utm_src=pdf-interest
https://www.benchchem.com/product/b3251683?utm_src=pdf-body
https://www.thermofisher.com/tw/zt/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.thermofisher.com/tw/zt/home/references/protocols/cell-and-tissue-analysis/labeling-chemistry-protocols/amine-reactive-probe-labeling-protocol.html
https://www.benchchem.com/product/b3251683?utm_src=pdf-body
https://www.benchchem.com/product/b3251683?utm_src=pdf-body
https://probes.bocsci.com/resources/fluorescent-dyes-for-carbohydrate-labeling.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3251683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

A summary of the key properties of the Sulfo Cy5.5 fluorophore is presented in the table below.

Property Value Reference
Maximum Excitation (Aex) ~675 - 678 nm [11[3]
Maximum Emission (Aem) ~694 - 707 nm [1][3]

Molar Extinction Coefficient ~250,000 cm~—tM—1 [3]
Quantum Yield (®) ~0.18 - 0.28 [3114]

Fluorescence Microscopy,
Recommended Applications Flow Cytometry, In Vivo [1]

Imaging, Bioconjugation

Bioconjugation Experimental Workflow

The general workflow for labeling biomolecules with Sulfo Cy5.5-COOH is depicted below.
This process involves the activation of the dye, conjugation to the biomolecule, and subsequent
purification of the labeled conjugate.
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Prepare Protein in Activate Sulfo Cy5.5-COOH
Amine-Free Buffer (pH 8.5) with EDC/Sulfo-NHS

Mix Activated Dye and Protein
(30-60 min, RT)

Purify Conjugate via
Size Exclusion Chromatography

via Absorbance

C:alculate Degree of Labeling (DOLD
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Oxidize Glycan with
Sodium Periodate to Prepare Sulfo Cy5.5-Hydrazide

create Aldehydes

Couple Aldehyde-Glycan
with Hydrazide-Dye

Stabilize Hydrazone Bond
with Sodium Cyanoborohydride
(Optional)

(Purify Labeled GlycarD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bioconjugation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3251683#sulfo-cy5-5-cooh-bioconjugation-
techniques-for-biomolecules]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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